2-(6-Chloro-2-methylpyrimidin-4-yl)malonic acid dimethyl ester

• Molecular Formula: C10H11ClN2O4
• Molecular Weight: 258.66 g/mol
• IUPAC Name: dimethyl 2-(6-chloro-2-methylpyrimidin-4-yl)propanedioate
• InChI: InChI=1S/C10H11ClN2O4/c1-5-12-6(4-7(11)13-5)8(9(14)16-2)10(15)17-3/h4,8H,1-3H3
• InChI Key: DRBSADSFWHRUGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)C(C(=O)OC)C(=O)OC

Description

2-(6-Chloro-2-methylpyrimidin-4-yl)malonic acid dimethyl ester is a useful research compound. Its molecular formula is C10H11ClN2O4 and its molecular weight is 258.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of dimethyl malonate (0.39 mL, 3.37 mmol) in THF (20 mL) was added sodium hydride (60% dispersion in oil, 138 mg, 3.37 mmol) portionwise. The reaction mixture was stirred for 10 minutes at r.t. then 4,6-dichloro-2-methylpyrimidine (500 mg, 3.07 mmol) was added and the mixture heated to reflux for 2 h. The resulting suspension was concentrated in vacuo, triturated with Et2O (3×30 mL) and the mother liquors were evaporated in vacuo to yield the title compound (300 mg, 40%) as an off-white solid. LCMS (ES+) 259.0 (M+H)+, RT 2.93 minutes (90% purity) (Method 2).